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Compound of Interest

Compound Name: Mercury(ll) chromate

Cat. No.: B081476

Application Notes and Protocols for Mercury(ll)
Chromate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Mercury(ll) chromate is a highly toxic, carcinogenic, and environmentally
hazardous substance. All handling and synthesis must be conducted by trained personnel in a
certified laboratory environment with appropriate personal protective equipment (PPE) and
engineering controls (e.g., fume hood). All waste must be disposed of as hazardous material
according to institutional and governmental regulations.

Introduction

Mercury(ll) chromate (HgCrOa) is an inorganic compound that presents as a red crystalline
powder.[1] Due to its composition of mercury(ll) and hexavalent chromium, it is characterized
by extreme toxicity. A critical property of mercury(ll) chromate is its very low solubility in water,
which classifies it as "slightly soluble™.[1][2][3] This characteristic makes the direct preparation
of aqueous standard solutions by dissolving the solid salt impractical and inaccurate for most
applications.

These notes provide a detailed protocol for the synthesis of mercury(ll) chromate precipitate,
as this is the primary method of its preparation in a laboratory setting.[1] For applications
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requiring known concentrations of mercury(ll) and chromate ions in solution, it is advisable to
use highly soluble salts such as mercury(ll) nitrate and potassium chromate.

Physicochemical Data

The fundamental properties of mercury(ll) chromate are summarized in the table below for
easy reference.

Property Value References
Chemical Formula HgCrOa [2][4][5]
Molar Mass 316.59 g/mol [1114]

Red monoclinic crystals,
Appearance , [1]
crystalline powder

Density 6.06 g/cm?3 [1][2]
Water Solubility Slightly soluble [1112][3]
CAS Number 13444-75-2 [1][2][4]

Experimental Protocols
Protocol 1: Synthesis of Mercury(ll) Chromate by
Aqueous Precipitation

This protocol details the synthesis of solid mercury(ll) chromate via the reaction of soluble
mercury(ll) nitrate with potassium chromate in an aqueous solution.[1]

Materials and Reagents:

o Mercury(ll) nitrate monohydrate (Hg(NOs)2-Hz20)
e Potassium chromate (K2CrOa)

e Deionized water

o Beakers
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o Graduated cylinders

e Magnetic stirrer and stir bar

o Heating plate

e Buchner funnel and filter paper

e Vacuum flask

e Drying oven

Procedure:

e Preparation of Precursor Solutions:

o Solution A (Mercury(ll) Nitrate): Accurately weigh a stoichiometric amount of mercury(ll)
nitrate monohydrate and dissolve it in a minimal amount of deionized water in a beaker.

o Solution B (Potassium Chromate): Accurately weigh a 1:1 molar equivalent of potassium
chromate and dissolve it in deionized water in a separate beaker.[1]

» Precipitation Reaction:
o Place the beaker containing Solution A on a magnetic stirrer.
o Slowly add Solution B to Solution A dropwise while continuously stirring.[1]

o A bright red precipitate of mercury(ll) chromate will form immediately upon the addition of
the potassium chromate solution.[6] The reaction is: Hg(NOs)z(aq) + K=CrOa(aq) -
HgCrOa(s) + 2KNOs(aq)[1]

» Digestion of the Precipitate:

o Gently heat the mixture to 65-70°C while stirring for 30-60 minutes.[1] This process,
known as digestion, encourages the growth of larger crystals, which are easier to filter.

« |solation and Washing of the Product:
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o Allow the precipitate to settle, then decant the supernatant liquid.
o Isolate the solid product by vacuum filtration using a Buchner funnel and filter paper.

o Wash the precipitate several times with small portions of deionized water to remove any
soluble impurities, such as potassium nitrate.

e Drying:
o Carefully transfer the filtered solid to a watch glass or drying dish.

o Dry the product in a drying oven at a low temperature (e.g., 60-80°C) until a constant
weight is achieved.

e Storage:

o Store the dried mercury(ll) chromate powder in a tightly sealed, clearly labeled container
in a designated, secure, and well-ventilated area for toxic substances.

Safety and Handling

Both mercury and hexavalent chromium compounds are highly toxic, carcinogenic, and pose a
severe threat to the environment.[7][8]

Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves
(nitrile or neoprene), and splash-proof safety goggles.

e Engineering Controls: All work must be performed inside a certified chemical fume hood to
avoid inhalation of dust or aerosols.[8]

» Handling: Avoid creating dust. Do not eat, drink, or smoke in the laboratory.[7] Wash hands
thoroughly after handling.[9]

o First Aid:

o Skin Contact: Immediately wash off with soap and plenty of water.[10]
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o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[10]

o Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[10]

o Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with
water and consult a physician.[10]

o Waste Disposal: All mercury(ll) chromate waste, including contaminated filter paper, gloves,
and solutions, must be collected in a designated hazardous waste container and disposed of
according to strict environmental regulations. Avoid release to the environment.[8][9]

Visualizations
Experimental Workflow for Synthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [preparation of standard solutions of mercury(ll)
chromate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081476#preparation-of-standard-solutions-of-
mercury-ii-chromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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